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Compound of Interest

Compound Name: Dowtherm Q

Cat. No.: B12700112

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on Dowtherm Q heat transfer fluid
for laboratory use. Dowtherm Q is a synthetic organic fluid, composed of a mixture of
diphenylethane and alkylated aromatics, designed for high-performance in liquid-phase heat
transfer systems. Its robust thermal stability and excellent low-temperature pumpability make it
a superior alternative to standard hot oils in a variety of research and development
applications, including pharmaceutical manufacturing and chemical processing.

Core Technical Data

The following tables summarize the key physical, thermal, and safety properties of Dowtherm
Q, providing a comprehensive overview for its integration into laboratory workflows.

Table 1: General Properties of Dowtherm Q
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Property Value
N Mixture of Diphenylethane and Alkylated
Composition '
Aromatics
Color Clear to Light Yellow

Recommended Temperature Range

-35°C to 330°C (-30°F to 625°F)

Molecular Weight (average)

190

Atmospheric Reflux Boiling Point

267°C (513°F)

ble 2: Saf LEl bili

Property

Value

Flash Point (Closed Cup)

120°C (249°F)

Fire Point (C.0.C.)

124°C (255°F)

Autoignition Temperature (ASTM E659-78)

412°C (773°F)

Upper Flammability Limit (% vol in air)

5.5 at 190°C (375°F)

Lower Flammability Limit (% vol in air)

0.55 at 135°C (275°F)

Table 3: Saturated Liquid Properties (Sl Units)
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Specific . Thermal . . Vapor
Temperatur Density ( L Viscosity

Heat Conductivit Pressure
e (°C) kg/m 3) (mPa-s)

(kJ/kg-K) y (W/m-K) (bar)
-35 1.478 1011.4 0.1280 46.60 -
0 1.589 980.5 0.1244 7.56 -
50 1.742 946.9 0.1182 2.50 -
100 1.896 913.3 0.1121 1.17 -
150 2.051 879.7 0.1060 0.68 0.01
200 2.208 846.1 0.0999 0.45 0.03
250 2.364 812.5 0.0938 0.32 0.14
300 2.520 778.9 0.0877 0.24 0.45

ble 4: | Liquid ies (English Units

Thermal
Specific . Conductivit . . Vapor
Temperatur Density Viscosity
Heat y Pressure
e (°F) (Ib/ft3) (cP) .
(Btul/lb-°F) (Btu/hr-ft-°F (psia)
)
-30 0.353 62.84 0.0741 29.0 -
0 0.366 62.05 0.0730 14.7 -
50 0.387 60.74 0.0712 5.42 -
100 0.409 59.43 0.0693 2.50 -
150 0.429 58.12 0.0672 1.38 0.01
200 0.450 56.81 0.0650 0.88 0.03
250 0.471 55.50 0.0627 0.61 0.14
300 0.491 54.18 0.0604 0.46 0.45
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Experimental Protocols: Temperature Control in a
Jacketed Laboratory Reactor

Precise temperature control is critical in many chemical synthesis and drug development
processes. Dowtherm Q is ideally suited for use as a heat transfer fluid in jacketed laboratory
reactors to maintain stable and uniform reaction temperatures.

Objective: To perform a temperature-controlled chemical synthesis using a jacketed glass
reactor with Dowtherm Q as the heat transfer fluid.

Materials and Equipment:

Jacketed glass reactor (e.g., 1L) with overhead stirrer

o Thermostatic circulator (heating/cooling bath) compatible with the temperature range of the
experiment

« Insulated tubing and appropriate connectors
o Dowtherm Q heat transfer fluid
¢ Reactants, solvents, and other necessary chemicals for the specific synthesis

o Standard laboratory glassware and safety equipment (fume hood, personal protective
equipment)

Methodology:
e System Setup:
o Assemble the jacketed reactor system within a fume hood.

o Connect the insulated tubing from the thermostatic circulator to the inlet and outlet ports of
the reactor jacket. Ensure all connections are secure to prevent leaks.

o Place a temperature probe within the reactor to monitor the internal reaction temperature.

 Filling the Heat Transfer Loop:
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o Carefully fill the reservoir of the thermostatic circulator with Dowtherm Q.

o Prime the pump of the circulator to circulate the fluid through the tubing and the reactor
jacket, ensuring there are no air locks in the system.

o Top off the circulator reservoir with Dowtherm Q as needed.

e Reaction Procedure:

o

Charge the reactor with the desired reactants and solvents.

o Set the desired temperature on the thermostatic circulator. The circulator will heat or cool
the Dowtherm Q and pump it through the reactor jacket to bring the internal reaction
mixture to the setpoint.

o Once the desired temperature is reached and stable, initiate the reaction (e.g., by adding a
catalyst or starting the overhead stirrer).

o Monitor the internal temperature throughout the reaction and adjust the circulator setpoint
as needed for any temperature ramping or cooling steps.

e Shutdown and Cleaning:
o Upon completion of the reaction, cool the system to a safe handling temperature.

o Drain the Dowtherm Q from the reactor jacket back into the circulator reservoir or a
designated waste container.

o Clean the reactor and associated glassware according to standard laboratory procedures.

Visualizations

The following diagrams illustrate the logical flow of a typical laboratory heat transfer system and
a generalized experimental workflow for a temperature-controlled synthesis.
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Laboratory Heat Transfer System
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(Heating/Cooling Bath)

Heated/Cooled Dowtherm Q to Jacket Inlet

Click to download full resolution via product page

Caption: Logical diagram of a closed-loop heat transfer system.
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Caption: Experimental workflow for a temperature-controlled synthesis.
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 To cite this document: BenchChem. [Dowtherm Q: A Comprehensive Technical Guide for
Laboratory Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12700112#dowtherm-g-technical-data-sheet-for-
laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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